Cas no 1156891-01-8 (3-Cyclopropyl-4-ethyl-1-methyl-1h-pyrazol-5-amine)

• Product Name: 3-Cyclopropyl-4-ethyl-1-methyl-1h-pyrazol-5-amine
• CAS No: 1156891-01-8
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 5715378
• PubChem ID: 43670765
• Update Time: 2025-06-29

3-Cyclopropyl-4-ethyl-1-methyl-1h-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-CYCLOPROPYL-4-ETHYL-1-METHYL-1H-PYRAZOL-5-AMINE
• 1156891-01-8
• EN300-1148750
• AKOS009859916
• 1H-Pyrazol-5-amine, 3-cyclopropyl-4-ethyl-1-methyl-
• 3-Cyclopropyl-4-ethyl-1-methyl-1h-pyrazol-5-amine

• Inchi： 1S/C9H15N3/c1-3-7-8(6-4-5-6)11-12(2)9(7)10/h6H,3-5,10H2,1-2H3
• InChI Key： QMQZBZLUIKMKEM-UHFFFAOYSA-N
• SMILES： N1=C(C(CC)=C(N)N1C)C1CC1

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 308.0±30.0 °C(Predicted)
• pka: 5.07±0.10(Predicted)

Additional information on 3-Cyclopropyl-4-ethyl-1-methyl-1h-pyrazol-5-amine

3-Cyclopropyl-4-Ethyl-1-Methyl-1H-Pyrazol-5-Amine: A Comprehensive Overview

3-Cyclopropyl-4-Ethyl-1-Methyl-1H-Pyrazol-5-Amine (CAS No. 1156891-01-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique pyrazole ring structure, exhibits a wide range of applications due to its ability to participate in various chemical reactions and its potential as a building block for more complex molecules. Recent studies have highlighted its role in the development of novel drugs, particularly in the areas of oncology and neurodegenerative diseases.

The pyrazole ring in 3-Cyclopropyl-4-Ethyl-1-Methyl-1H-Pyrazol-5-Amine serves as a key structural motif, enabling the compound to act as a ligand in metal coordination complexes. These complexes have been explored for their potential use in catalysis and as sensors for environmental monitoring. For instance, researchers have reported the successful synthesis of metalloporphyrins incorporating this compound, which exhibit enhanced stability and sensitivity when used in gas sensing applications.

One of the most promising applications of 3-Cyclopropyl-4-Ethyl-1-Methyl-1H-Pyrazol-5-Amine lies in its role as an intermediate in drug discovery. The compound's ability to undergo nucleophilic substitution and condensation reactions makes it an ideal candidate for constructing bioactive molecules. Recent advancements in medicinal chemistry have leveraged this property to develop analogs with improved pharmacokinetic profiles, paving the way for potential therapeutic agents.

In addition to its medicinal applications, 3-Cyclopropyl-4-Ethyl-1-Methyl-1H-Pyrazol-5-Amine has also found utility in the field of agrochemistry. Its derivatives have been investigated for their pesticidal properties, with some showing remarkable efficacy against agricultural pests without adverse effects on non-target organisms. This dual functionality underscores the compound's significance as a multi-purpose chemical entity.

From a synthetic perspective, the preparation of 3-Cyclopropyl-4-Ethyl-1-Methyl-1H-Pyrazol-5-Amine involves a series of well-established organic reactions, including alkylation and cyclization processes. Researchers have optimized these methods to achieve higher yields and better purity, ensuring that the compound is readily available for large-scale applications.

Moreover, recent computational studies have shed light on the electronic properties of 3-Cyclopropyl-4-Ethyl-1-Methyl-1H-Pyrazol-5-Amine, revealing its potential as a component in organic electronics. The compound's ability to act as an electron acceptor makes it a candidate for use in organic photovoltaic devices, where it could contribute to improved charge transport properties.

In conclusion, 3-Cyclopropyl-4-Ethyl